Cas no 1203243-01-9 (3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide)
3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide
- 3-chloro-4-fluoro-N-[2-(6-pyrrolidin-1-ylpyrimidin-4-yl)oxyethyl]benzenesulfonamide
- F5625-0251
- 1203243-01-9
- SR-01000924029
- 3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide
- SR-01000924029-1
- 3-chloro-4-fluoro-N-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide
- CCG-292152
- VU0649289-1
- AKOS024516062
-
- Inchi: 1S/C16H18ClFN4O3S/c17-13-9-12(3-4-14(13)18)26(23,24)21-5-8-25-16-10-15(19-11-20-16)22-6-1-2-7-22/h3-4,9-11,21H,1-2,5-8H2
- InChI Key: SVRSTKIGSWYUTG-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)S(NCCOC1=CC(=NC=N1)N1CCCC1)(=O)=O)F
Computed Properties
- Exact Mass: 400.0772175g/mol
- Monoisotopic Mass: 400.0772175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 92.8Ų
3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5625-0251-2μmol |
3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide |
1203243-01-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5625-0251-5μmol |
3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide |
1203243-01-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5625-0251-10μmol |
3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide |
1203243-01-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5625-0251-20μmol |
3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide |
1203243-01-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5625-0251-1mg |
3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide |
1203243-01-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5625-0251-2mg |
3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide |
1203243-01-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5625-0251-3mg |
3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide |
1203243-01-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5625-0251-4mg |
3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide |
1203243-01-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5625-0251-5mg |
3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide |
1203243-01-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5625-0251-10mg |
3-chloro-4-fluoro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide |
1203243-01-9 | 10mg |
$79.0 | 2023-09-09 |
3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide
Comprehensive Analysis of 3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide (CAS No. 1203243-01-9)
The compound 3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide (CAS No. 1203243-01-9) is a sulfonamide derivative with a unique molecular structure that combines a pyrimidine core and a benzene sulfonamide moiety. This structure makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel enzyme inhibitors and receptor modulators. The presence of both chloro and fluoro substituents enhances its binding affinity to biological targets, while the pyrrolidin-1-yl group contributes to its solubility and pharmacokinetic properties.
In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. Researchers are particularly intrigued by the potential of 3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide as a lead compound for treating metabolic disorders and inflammatory diseases. Its mechanism of action is believed to involve the modulation of G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. This aligns with the growing trend of targeting GPCRs for therapeutic interventions, as evidenced by the increasing number of related patents and publications.
The synthesis of CAS No. 1203243-01-9 involves a multi-step process, including the coupling of 6-(pyrrolidin-1-yl)pyrimidin-4-ol with a chloro-fluoro benzene sulfonamide intermediate. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. The compound's stability under various pH conditions and its compatibility with common excipients further enhance its appeal for formulation development. These attributes are critical for researchers exploring its potential in oral drug delivery systems, a field that has gained significant attention due to the rise of patient-centric healthcare.
From an analytical perspective, 3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide can be characterized using advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure accurate quantification and structural verification, which are essential for regulatory compliance and quality control. The compound's UV absorption properties also make it suitable for spectrophotometric analysis, a cost-effective alternative for routine testing.
In the context of green chemistry, efforts have been made to minimize the environmental impact of synthesizing CAS No. 1203243-01-9. Solvent-free reactions and catalytic methods are being explored to reduce waste and energy consumption. This aligns with the global push for sustainable pharmaceutical manufacturing, a topic frequently searched by industry professionals and environmental advocates alike. The compound's potential applications in biodegradable formulations further underscore its relevance in this arena.
Looking ahead, the future of 3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide appears promising. Its unique structural features and broad biological activity profile position it as a candidate for further preclinical and clinical studies. As the scientific community continues to explore its potential, this compound may soon emerge as a key player in the development of next-generation therapeutics. For researchers and industry stakeholders, staying updated on the latest advancements related to CAS No. 1203243-01-9 is essential to capitalize on its full potential.
1203243-01-9 (3-chloro-4-fluoro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)